N-ethoxy-6,6-dimethyl-3-propyl-5,7-dihydroindazol-4-amine
Description
“N-ethoxy-6,6-dimethyl-3-propyl-5,7-dihydroindazol-4-amine” is a chemical compound with the CAS Number: 5220-59-7 . It has a molecular formula of C14H23N3O and a molecular weight of 249.35.
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.11g/cm3 and a boiling point of 304.3ºC at 760 mmHg . The melting point and MSDS are not available .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-ethoxy-6,6-dimethyl-3-propyl-5,7-dihydroindazol-4-amine involves the condensation of 2,3-dimethyl-1-propyl-1H-indazole-4-carbaldehyde with ethylamine followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "2,3-dimethyl-1-propyl-1H-indazole-4-carbaldehyde", "ethylamine", "sodium borohydride", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 2,3-dimethyl-1-propyl-1H-indazole-4-carbaldehyde (1.0 g, 5.2 mmol) in ethanol (10 mL) and add ethylamine (0.5 mL, 8.8 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Add water (10 mL) to the reaction mixture and extract with ethyl acetate (3 x 10 mL). Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain a yellow solid.", "Step 3: Dissolve the yellow solid in ethanol (10 mL) and add sodium borohydride (0.5 g, 13.2 mmol) slowly with stirring. Stir the mixture at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and extract with ethyl acetate (3 x 10 mL). Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain a white solid.", "Step 5: Purify the white solid by column chromatography using a mixture of hexane and ethyl acetate as eluent to obtain N-ethoxy-6,6-dimethyl-3-propyl-5,7-dihydroindazol-4-amine as a white solid (yield: 60%)." ] } | |
CAS No. |
5220-59-7 |
Molecular Formula |
C14H13NO |
Molecular Weight |
211.26 g/mol |
IUPAC Name |
1-(2-methyl-6-phenylpyridin-3-yl)ethanone |
InChI |
InChI=1S/C14H13NO/c1-10-13(11(2)16)8-9-14(15-10)12-6-4-3-5-7-12/h3-9H,1-2H3 |
InChI Key |
ZSLMAABFZHCMJO-UHFFFAOYSA-N |
Isomeric SMILES |
CCCC1=NNC2=C1/C(=N/OCC)/CC(C2)(C)C |
SMILES |
CCCC1=NNC2=C1C(=NOCC)CC(C2)(C)C |
Canonical SMILES |
CC1=C(C=CC(=N1)C2=CC=CC=C2)C(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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